Cas no 1879648-95-9 (5-(Ethylsulfamoyl)pyridine-2-carboxamide)

• Product Name: 5-(Ethylsulfamoyl)pyridine-2-carboxamide
• CAS No: 1879648-95-9
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• CID: 6576901
• PubChem ID: 165607817
• Update Time: 2025-06-15

5-(Ethylsulfamoyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(ethylsulfamoyl)pyridine-2-carboxamide
• 1879648-95-9
• EN300-1452708
• 5-(Ethylsulfamoyl)pyridine-2-carboxamide

• Inchi： 1S/C8H11N3O3S/c1-2-11-15(13,14)6-3-4-7(8(9)12)10-5-6/h3-5,11H,2H2,1H3,(H2,9,12)
• InChI Key： VCKWIRPKIDDKFS-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C(N)=O)=CC=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 229.05211239g/mol
• Monoisotopic Mass: 229.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 111Ų

Additional information on 5-(Ethylsulfamoyl)pyridine-2-carboxamide

5-(Ethylsulfamoyl)pyridine-2-carboxamide (CAS No. 1879648-95-9): A Comprehensive Overview

5-(Ethylsulfamoyl)pyridine-2-carboxamide (CAS No. 1879648-95-9) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The chemical structure of 5-(Ethylsulfamoyl)pyridine-2-carboxamide consists of a pyridine ring with an ethylsulfamoyl group and a carboxamide group attached at specific positions. The pyridine ring, a six-membered heterocyclic aromatic compound, is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and participate in π-π interactions. The ethylsulfamoyl group, on the other hand, introduces additional functional groups that can enhance the compound's solubility and bioavailability.

Recent research has focused on the pharmacological properties of 5-(Ethylsulfamoyl)pyridine-2-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 5-(Ethylsulfamoyl)pyridine-2-carboxamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory properties, 5-(Ethylsulfamoyl)pyridine-2-carboxamide has also been investigated for its antitumor activity. A study conducted by researchers at the National Cancer Institute found that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, which are crucial processes in cancer therapy.

The safety profile of 5-(Ethylsulfamoyl)pyridine-2-carboxamide is another important aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings are encouraging and support further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 5-(Ethylsulfamoyl)pyridine-2-carboxamide in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

Beyond its direct therapeutic applications, 5-(Ethylsulfamoyl)pyridine-2-carboxamide has also shown promise as a lead compound for drug discovery. Its unique chemical structure and biological activities make it an attractive starting point for the development of novel derivatives with enhanced pharmacological properties. Researchers are actively exploring structural modifications to optimize the compound's potency, selectivity, and pharmacokinetic profile.

In conclusion, 5-(Ethylsulfamoyl)pyridine-2-carboxamide (CAS No. 1879648-95-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its anti-inflammatory, analgesic, and antitumor properties, coupled with its favorable safety profile, make it an exciting candidate for further investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.